Cas no 2228736-71-6 (3-(3,3-difluorocyclobutyl)morpholine)

• Product Name: 3-(3,3-difluorocyclobutyl)morpholine
• CAS No: 2228736-71-6
• MF: C₈H₁₃F₂NO
• MW: 177.191729307175
• MDL: MFCD31915054
• CID: 5223242
• PubChem ID: 138987337
• Update Time: 2025-10-29

3-(3,3-difluorocyclobutyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-difluorocyclobutyl)morpholine

• MDL： MFCD31915054
• Inchi： 1S/C8H13F2NO/c9-8(10)3-6(4-8)7-5-12-2-1-11-7/h6-7,11H,1-5H2
• InChI Key： RBEUNONAARCKCX-UHFFFAOYSA-N
• SMILES： N1CCOCC1C1CC(F)(F)C1

Additional information on 3-(3,3-difluorocyclobutyl)morpholine

Introduction to 3-(3,3-Difluorocyclobutyl)Morpholine

3-(3,3-Difluorocyclobutyl)Morpholine is a chemical compound with the CAS number 2228736-71-6. This compound belongs to the class of morpholines, which are six-membered heterocyclic compounds containing an oxygen atom. The presence of a difluorocyclobutyl group at the 3-position of the morpholine ring introduces unique electronic and steric properties, making it a subject of interest in various fields of chemistry and pharmacology.

The structure of 3-(3,3-Difluorocyclobutyl)Morpholine consists of a morpholine ring with a fluorinated cyclobutane substituent. The difluorocyclobutyl group is a four-membered ring with two fluorine atoms attached to adjacent carbons. This substitution pattern not only enhances the compound's stability but also imparts specific reactivity and bioavailability characteristics. Recent studies have highlighted the potential of such fluorinated compounds in drug design due to their ability to modulate pharmacokinetic properties.

One of the key areas where 3-(3,3-Difluorocyclobutyl)Morpholine has garnered attention is in medicinal chemistry. The compound has been explored as a potential lead for developing drugs targeting various therapeutic areas. For instance, its ability to act as a GABAA receptor modulator has been investigated in preclinical studies. These studies suggest that the compound could have applications in treating conditions such as anxiety and epilepsy, where modulation of GABAA receptors plays a critical role.

In addition to its pharmacological applications, 3-(3,3-Difluorocyclobutyl)Morpholine has also been studied for its potential use in materials science. The fluorinated cyclobutane group imparts unique mechanical and thermal properties to the compound, making it a candidate for advanced polymer materials. Recent research has focused on its role as a building block for synthesizing high-performance polymers with improved durability and heat resistance.

The synthesis of 3-(3,3-Difluorocyclobutyl)Morpholine involves a multi-step process that typically includes the formation of the morpholine ring followed by substitution with the difluorocyclobutyl group. Various synthetic strategies have been reported in the literature, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on factors such as yield optimization and cost-effectiveness.

From an environmental perspective, understanding the fate and behavior of 3-(3,3-Difluorocyclobutyl)Morpholine in natural systems is crucial. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions. However, further research is needed to assess its long-term impact on aquatic ecosystems and soil microbiota.

In conclusion, 3-(3,3-Difluorocyclobutyl)Morpholine is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both medicinal and materials science research. As ongoing studies continue to uncover its potential uses and properties, this compound is expected to play an increasingly important role in advancing scientific innovation.